Cas no 220882-43-9 (6-ethynyl-3-Pyridinecarboxylic acid ethyl ester)

• Product Name: 6-ethynyl-3-Pyridinecarboxylic acid ethyl ester
• CAS No: 220882-43-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1109248
• PubChem ID: 11995670
• Update Time: 2025-04-20

6-ethynyl-3-Pyridinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-ethynyl-3-Pyridinecarboxylic acid ethyl ester
• ethyl 6-(1-ethynyl)nicotinate
• SCHEMBL3832581
• 220882-43-9
• DB-370476

• Inchi： 1S/C10H9NO2/c1-3-9-6-5-8(7-11-9)10(12)13-4-2/h1,5-7H,4H2,2H3
• InChI Key： OYFSSBJCRDCFPA-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC(C#C)=CC=1)=O)CC

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų